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An In-Depth Technical Guide to the Physicochemical Properties of 5-Chloro-2-
hydroxypyrazine

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals, providing in-depth information on the core physicochemical
properties of 5-Chloro-2-hydroxypyrazine. With a focus on scientific integrity and practical
application, this document elucidates not just the "what" but the "why" behind the data,
grounding it in established experimental principles.

Introduction: The Significance of 5-Chloro-2-
hydroxypyrazine

5-Chloro-2-hydroxypyrazine (CAS No: 89180-45-0) is a heterocyclic organic compound
belonging to the pyrazine family.[1][2][3] Pyrazines are a class of aromatic compounds that are
of significant interest in medicinal chemistry due to their presence in numerous biologically
active molecules and FDA-approved drugs.[4][5] The incorporation of a chlorine atom and a
hydroxyl group into the pyrazine ring creates a versatile chemical scaffold. The chlorine atom, a
common halogen in pharmaceuticals, can modulate a molecule's lipophilicity, metabolic
stability, and binding interactions with biological targets.[4][5]
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Understanding the fundamental physicochemical properties of this compound, such as its
melting and boiling points, is a critical first step in its application as a building block in drug
discovery and development.[6] These parameters dictate storage conditions, reaction kinetics,
purification strategies, and formulation development.

Core Physicochemical & Structural Data

The intrinsic properties of 5-Chloro-2-hydroxypyrazine are foundational to its handling,
reactivity, and application in synthesis. The data presented below has been consolidated from
verified chemical data sources.

Property Value Source(s)
CAS Number 89180-45-0 [1][21[71[8]
Molecular Formula CaHsCIN20 [L1121131[ 71
Molecular Weight 130.53 g/mol [7109]
IUPAC Name 5-chloropyrazin-2-ol [8]

5-Chloropyrazin-2(1H)-one, 2-
Synonyms . [2](3][7]
hydroxy-5-chloropyrazine

Appearance Yellow powder [10]

Melting Point 138-140 °C [71[10]

. i Not experimentally determined
Boiling Point , [11]
(Predicted: >240 °C)

Density 1.55 + 0.1 g/cm? (Predicted) [7][10]

Experimental Determination of Physicochemical
Properties

The trustworthiness of physicochemical data hinges on the robustness of the experimental
methods used for its determination. The protocols described below represent standard, self-
validating systems for characterizing crystalline organic compounds.
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Melting Point Determination: A Protocol Grounded in
Thermodynamics

The melting point is a definitive characteristic of a pure crystalline solid. The narrow range of
138-140 °C for 5-Chloro-2-hydroxypyrazine suggests a high degree of purity.[7][10] The
choice of a capillary-based method, such as the one described here, is standard practice due
to its accuracy, small sample requirement, and controlled heating rate.

Experimental Protocol: Digital Melting Point Apparatus

o Sample Preparation: A small amount of the dry 5-Chloro-2-hydroxypyrazine powder is
finely crushed on a watch glass. A capillary tube, sealed at one end, is tapped into the
powder to pack a small sample (2-3 mm in height).

o Apparatus Setup: The packed capillary is placed into the heating block of a digital melting
point apparatus.

 Ramp Rate Selection: A slow ramp rate (e.g., 1-2 °C per minute) is crucial near the expected
melting point. A faster rate can be used initially to approach the anticipated range, but
slowing the rate ensures thermal equilibrium between the sample and the heating block,
preventing erroneously high readings.

o Observation and Recording: The initial melting point is recorded as the temperature at which
the first liquid drop appears. The final melting point is the temperature at which the entire
sample becomes a clear liquid. A narrow range between these two points is indicative of high

purity.

Visualizing the Melting Point Determination Workflow

The following diagram illustrates the logical flow of the melting point determination protocol,
emphasizing the critical control points that ensure data integrity.
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Sample Preparation
Start: Obiain Dry Sample Crush Powder

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Chloro-2-hydroxypyrazine melting point and boiling
point]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1368392#5-chloro-2-hydroxypyrazine-melting-point-
and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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